Cas no 1207002-55-8 (4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1207002-55-8
• MF: C₁₅H₈BrFN₂O₂S
• MW: 379.203624725342
• CID: 5391593
• Update Time: 2025-05-25

4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C15H8BrFN2O2S/c16-10-2-1-3-12(6-10)19-9-13(8-18)22(20,21)15-5-4-11(17)7-14(15)19/h1-7,9H
• InChI Key： VAQYCETWCHDDFU-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])N1C([H])=C(C#N)S(C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O

Additional information on 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Comprehensive Overview of 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1207002-55-8)

The compound 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1207002-55-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique benzothiazine core and functional groups such as fluoro and carbonitrile, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile has surged due to their versatility in addressing unmet medical needs. The incorporation of a bromophenyl moiety and a sulfone group (dioxo) enhances the compound's potential as a scaffold for designing inhibitors or modulators of enzymatic activity. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis and characterization of CAS No. 1207002-55-8 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation (e.g., NMR, HPLC, and mass spectrometry). Its fluorinated and nitrile functionalities are particularly noteworthy, as these groups often improve pharmacokinetic properties such as metabolic stability and membrane permeability. These attributes make the compound a candidate for further exploration in therapeutic areas like oncology, inflammation, and infectious diseases.

From an industrial perspective, 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile is also of interest due to its potential as an intermediate in the synthesis of more complex molecules. The benzothiazine scaffold is a recurring motif in pharmaceuticals, and modifications to its structure can yield derivatives with varied biological activities. This adaptability is crucial for addressing emerging challenges in drug resistance and personalized medicine.

Environmental and safety considerations are paramount when handling CAS No. 1207002-55-8. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines to ensure safe handling and disposal.

The growing interest in fluorinated compounds and sulfone-containing molecules has positioned 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile as a subject of ongoing research. Its potential applications extend beyond pharmaceuticals, including materials science and agrochemicals, where its unique properties could lead to innovative solutions. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in advancing multiple disciplines.

In conclusion, 4-(3-bromophenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1207002-55-8) represents a compelling area of study for chemists and pharmacologists alike. Its structural complexity and functional diversity underscore its potential to contribute to cutting-edge research and development. By leveraging its heterocyclic framework and electrophilic sites, scientists can unlock new possibilities in molecular design and therapeutic innovation.